Aminooxyacetamide hydrochloride

Specification

• CAS No.: 54488-65-2
• Molecular Formula: C2H7ClN2O2
• Molecular Weight: 126.54 g/mol
• IUPAC Name: 2-aminooxyacetamide;hydrochloride
• Standard InChI: InChI=1S/C2H6N2O2.ClH/c3-2(5)1-6-4;/h1,4H2,(H2,3,5);1H
• Standard InChI Key: BIUQVFWWPLIJJU-UHFFFAOYSA-N
• SMILES: C=C(N)ON.Cl
• Canonical SMILES: C(C(=O)N)ON.Cl

Introduction

Aminooxyacetamide hydrochloride is a chemical compound with the molecular formula C2H7ClN2O. It is a derivative of acetamide, which is an organic compound used as a plasticizer and industrial solvent. The aminooxy group in aminooxyacetamide hydrochloride provides a reactive site for various chemical modifications, making it useful in bioconjugation reactions.

Applications in Bioconjugation

Aminooxyacetamide hydrochloride is used in bioconjugation reactions due to its aminooxy group, which can selectively react with aldehyde functionalities. This property is exploited in site-specific protein modifications, such as labeling proteins with fluorescent dyes or attaching drugs to antibodies for targeted therapy.

Site-Specific Protein Modification

In site-specific protein modification, genetically encoded aldehyde tags are introduced into proteins. These tags can then react with aminooxy-functionalized molecules, allowing for precise attachment of various moieties to the protein. This technique is crucial for creating homogeneous antibody-drug conjugates (ADCs), which have improved pharmacokinetics and efficacy compared to heterogeneous ADCs.

Safety and Handling

Aminooxyacetamide hydrochloride is classified as harmful if swallowed, in contact with skin, or inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory tract irritation. The safety data for this compound are summarized in the following table:

Hazard	Description
Acute Toxicity	Harmful if swallowed, in contact with skin, or inhaled
Skin Irritation	Causes skin irritation
Eye Irritation	Causes serious eye irritation
Respiratory Irritation	May cause respiratory tract irritation

Research Findings

Research on aminooxyacetamide hydrochloride is primarily focused on its applications in bioconjugation and protein modification. Studies have demonstrated the effectiveness of using aminooxy-functionalized compounds for site-specific labeling of proteins, which retains their biological activity. The use of aminooxyacetamide hydrochloride in these applications highlights its potential in biomedical research and drug development.